Inhibitors An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0006472 | 2-[(2-Benzamidobenzoyl)amino]benzoic acid | 10129-16-5 | C21H16N2O4 |
VC0006478 | N-(2-(3,4-Dichlorophenyl)ethyl)-N-methyl-2-(1-pyrrolidinyl)ethylamine | 138356-08-8 | C15H22Cl2N2 |
VC0006927 | Lipid peroxidation inhibitor 1 | 142873-41-4 | C₂₄H₃₂N₂O |
VC0006950 | Butyl N-[2-[4-[[2-butyl-5-methyl-6-(pentanoylamino)imidazo[4,5-b]pyridin-3-yl]methyl]phenyl]phenyl]sulfonylcarbamate | 154512-46-6 | C₃₄H₄₃N₅O₅S |
VC0005298 | N-(2-Methyl-2S-hydroxy-ethyl)arachidonoylamide | 157182-48-4 | C23H39NO2 |
VC0005299 | S-1 Methanandamide | 157182-50-8 | C23H39NO2 |
VC0005287 | Calpain Inhibitor XII | 181769-57-3 | C26H34N4O5 |
VC0005290 | Fas C- Terminal Tripeptide | 189109-90-8 | C16H29N3O6 |
VC0006946 | 3-Carbethoxypsoralen | 20073-24-9 | C₁₄H₁₀O₅ |
VC0006947 | 5-[[4-[2-(5-Methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl]methyl]-1,3-thiazolidine-2,4-dione | 213411-84-8 | C₂₂H₁₈N₂O₄S₃ |
VC0006952 | Alpertine | 27076-46-6 | C₂₅H₃₁N₃O₄ |
VC0006809 | Glyceryl behenate | 30233-64-8 | C₂₅H₅₀O₄ |
VC0006776 | Benzoxazolium, 3-octadecyl-2-[3-(3-octadecyl-2(3H)-benzoxazolylidene)-1-propenyl]-, perchlorate | 34215-57-1 | C₅₃H₈₅ClN₂O₆ |
VC0005293 | 5-Methyl-2-[(1R,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]benzene-1,3-diol | 35482-50-9 | C17H22O2 |
VC0006474 | Behenyl palmitate | 42232-33-7 | C38H76O2 |
VC0006380 | CID 5502777 | 518020-15-0 | C22H20N4O2 |
VC0005296 | 5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-3-hexyl-1,2,4-triazole | 611207-11-5 | C20H20Cl3N3 |
VC0006515 | N~1~,N~2~-Bis(5-methyl-1H-pyrazol-3-yl)ethanediamide | 625385-95-7 | C10H12N6O2 |
VC0006951 | Benzquinamide | 63-12-7 | C₂₂H₃₂N₂O₅ |
VC0006476 | 3,4-Dibromo-5-[(2,3-dibromo-4,5-dihydroxy-phenyl)methyl]benzene-1,2-diol | 65487-76-5 | C13H8Br4O4 |
VC0005288 | (4Ar,6R,7R,7aS)-6-(6-aminopurin-9-yl)-2-hydroxy-2-sulfanyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-2-ium-7-ol | 73208-40-9 | C10H13N5O5PS+ |
VC0006559 | 4-Aminocyclopent-1-enecarboxylic acid | 77745-27-8 | C6H9NO2 |
VC0005297 | Arachidonoyl amide | 85146-53-8 | C20H33NO |
VC0005291 | (2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-Amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]-N-[(2S)-1-[[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-5-(diaminomethylideneamino)pentanamide | 88377-68-8 | C44H69N15O9S |
VC0006477 | 2-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-ol | 895845-12-2 | C14H13N3OS |